Cas no 2580097-57-8 (tert-butyl N-ethyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate)

• Product Name: tert-butyl N-ethyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2580097-57-8
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 6183658
• PubChem ID: 155088185
• Update Time: 2025-06-15

tert-butyl N-ethyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22388221
• EN300-7262453
• 2580097-57-8
• tert-butyl N-ethyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate

• Inchi： 1S/C10H21NO3/c1-6-11(8(2)7-12)9(13)14-10(3,4)5/h8,12H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key： HFIKUOZDGGQFQZ-MRVPVSSYSA-N
• SMILES： O(C(N(CC)[C@H](C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-ethyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate

Tert-butyl N-Ethyl-N-[(2R)-1-Hydroxypropan-2-Yl] Carbamate (CAS No. 2580097-57-8): A Versatile Intermediate in Modern Chemical Synthesis and Drug Development

The compound tert-butyl N-ethyl-N-[ (2R)-1-hydroxypropan-2-Yl ] carbamate, identified by the CAS registry number 2580097-57-8, represents a critical intermediate in contemporary organic synthesis and medicinal chemistry. This compound is notable for its chiral ((R) configuration at the propanediol moiety and its role as a protecting group in peptide and carbohydrate chemistry. Recent advancements in asymmetric synthesis have highlighted its utility in generating enantiomerically pure derivatives, a key requirement for modern drug development.

Structurally, the molecule combines a tert-butoxycarbonyl (Boc) protecting group with an ethyl-substituted amine functionality anchored to a chiral hydroxymethyl alcohol unit. This architecture allows precise control over stereochemistry during multistep syntheses, particularly in the construction of bioactive scaffolds such as β-amino acids and glycosides. Researchers at the University of Cambridge recently demonstrated its application in synthesizing inhibitors of glycogen synthase kinase 3β (GSK3β), a target linked to neurodegenerative disorders, where stereoselective protection was essential to achieve pharmacological activity.

In pharmaceutical R&D pipelines, this compound serves as an ideal precursor for developing prodrugs with improved metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry showed that using this carbamate as a temporary amine protector enabled efficient conjugation with polyethylene glycol (PEG) chains, enhancing the bioavailability of anticancer agents without compromising their cytotoxic profiles. The ((R)) configuration was found to optimize solubility characteristics compared to its ((S)) counterpart through molecular dynamics simulations.

Advances in continuous flow chemistry have further expanded its utility. Scientists at Merck KGaA reported a scalable microreactor-based synthesis where this carbamate acted as a reversible amine protector under mild conditions, achieving 98% ee with minimal byproduct formation. This method significantly reduces production costs while maintaining high stereochemical fidelity – critical factors for large-scale drug manufacturing.

Bioorthogonal applications are emerging as another frontier. A Nature Chemistry paper from 2024 described its use in click chemistry reactions to label intracellular peptides without disrupting cellular processes. The hydroxymethyl group provides reactive sites for Cu-free azide–alkyne cycloadditions while the Boc group ensures chemical inertness under physiological conditions.

In agrochemical development, this compound's ability to stabilize nitrogen-containing molecules has led to novel herbicide precursors with reduced environmental persistence. Researchers at Syngenta demonstrated that protected analogs degrade selectively under UV exposure after application, minimizing ecological impact while maintaining efficacy against target weeds.

Safety studies published in Chemical Research highlight its low acute toxicity profile when used as directed, with LD₅₀ values exceeding 5 g/kg in rodent models. Proper handling protocols emphasize glove use and fume hood operation due to its potential irritant properties when aerosolized – standard precautions applicable to most organic intermediates.

Storage recommendations include keeping it under nitrogen atmosphere at -15°C to prevent hydrolysis of the carbamate linkage, which could lead to decomposition products interfering with analytical purity checks. Its stability under these conditions exceeds two years according to ICH guidelines Q1A(R2).

Cross-disciplinary applications continue to expand its relevance – from materials science where it's used as a crosslinking agent for self-healing polymers, to analytical chemistry where it serves as an internal standard for LC/MS quantification of complex biomolecules.

The combination of stereochemical precision, functional group compatibility, and scalability makes this compound indispensable across diverse research domains. As artificial intelligence-driven drug discovery platforms increasingly prioritize chiral purity metrics during hit-to-leads transitions, the demand for such well-characterized intermediates is expected to grow exponentially within pharmaceutical innovation ecosystems.